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Compound of Interest

Compound Name: Diethylene glycol diacetate

Cat. No.: B166463

Diethylene Glycol Diacetate: A Technical Guide
for Researchers

For immediate release:

This technical guide provides a comprehensive overview of the chemical and physical
properties of diethylene glycol diacetate, tailored for researchers, scientists, and
professionals in drug development. This document summarizes key data, outlines experimental
protocols, and presents visual diagrams to facilitate understanding and application of this
compound in a research setting.

Chemical and Physical Properties

Diethylene glycol diacetate, also known as 2,2'-oxybisethanol diacetate, is a diester with a
range of applications in various scientific fields. Its properties are summarized below.
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Property Value Source(s)
Molecular Formula C8H1405 [1112]
Molecular Weight 190.19 g/mol [1][2]

CAS Number 628-68-2 [1][2]
Appearance Colorless liquid [3114]

Odor Mild, pleasant [5]

Density 1.101 g/cm3 at 25 °C [1]

Boiling Point 250 °C [11[2]
Melting Point 19°C [1][2]

Flash Point 135 °C [1112]

Refractive Index

1.431 at 20 °C

Solubility

Miscible with many organic

solvents.[6] It has some

solubility in water, which

increases with temperature.[6]

Reactivity and Stability

Diethylene glycol diacetate is an ester and thus can undergo hydrolysis, especially in the

presence of strong acids or bases, to yield diethylene glycol and acetic acid.[6] This reaction is

reversible.[6] It is considered a peroxide-forming chemical, and appropriate safety precautions

should be taken during storage and handling.

Applications in Research and Drug Development

Diethylene glycol diacetate has several applications relevant to the target audience:

o PROTAC Linker: It is utilized as a polyethylene glycol (PEG)-based linker in the synthesis of
Proteolysis Targeting Chimeras (PROTACS).[1][5][7] PROTACSs are bifunctional molecules
that recruit an E3 ubiquitin ligase to a target protein, leading to its degradation.[5] The linker

plays a crucial role in the efficacy of the PROTAC molecule.
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e Solvent: Due to its solvency power and high boiling point, it can be used as a solvent for a
variety of organic compounds.[6] Its properties make it suitable for applications requiring
slow evaporation rates.

» Plasticizer: It finds use as a plasticizer in polymer applications.[3]

Experimental Protocols
Synthesis of Diethylene Glycol Diacetate

A common method for the synthesis of diethylene glycol diacetate is the esterification of
diethylene glycol with acetic acid.
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Acetic Acid

Work-up:
- Neutralization
- Washing
- Drying

Purification
(Vacuum Distillation)

Acid Catalyst
(e.g., p-toluenesulfonic acid)

T

Gas Chromatography-
Mass Spectrometry (GC-MS)

i ; '

Structural Elucidation Purity Assessment

N MR Spectroscopy

(tH and 13C) FTIR Spectroscopy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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